1-Prolylpiperidine-4-carbonitrile
Description
1-Benzyl-4-(phenylamino)piperidine-4-carbonitrile (CAS name: 4-Anilino-1-benzyl-4-piperidinecarbonitrile) is a piperidine-based compound characterized by a benzyl group at the 1-position and a phenylamino substituent at the 4-position of the piperidine ring, with a nitrile functional group. It is highlighted for its versatility in research and industrial applications, particularly in pharmaceutical synthesis and forensic analysis . Its structural uniqueness lies in the combination of aromatic (benzyl, phenyl) and polar (nitrile, amino) groups, which influence its reactivity and binding properties.
Properties
CAS No. |
2097949-83-0 |
|---|---|
Molecular Formula |
C11H17N3O |
Molecular Weight |
207.27 g/mol |
IUPAC Name |
1-(pyrrolidine-2-carbonyl)piperidine-4-carbonitrile |
InChI |
InChI=1S/C11H17N3O/c12-8-9-3-6-14(7-4-9)11(15)10-2-1-5-13-10/h9-10,13H,1-7H2 |
InChI Key |
ABYKIFPGKKHQNV-UHFFFAOYSA-N |
SMILES |
C1CC(NC1)C(=O)N2CCC(CC2)C#N |
Canonical SMILES |
C1CC(NC1)C(=O)N2CCC(CC2)C#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Structurally Similar Compounds
2.1. 4-Anilino-1-Boc-piperidine
- Structure: Features a tert-butoxycarbonyl (Boc) protective group at the 1-position and an anilino group at the 4-position.
- Molecular Formula : C₁₆H₂₂N₂O₂.
- Applications: Serves as a precursor in opioid synthesis, particularly for 4-anilinopiperidine derivatives. Its Boc group enhances stability during synthetic steps, making it valuable in multi-step organic reactions .
2.2. 1-(Ethoxycarbonyl)piperidine-4-carboxylic Acid
- Structure : Contains an ethoxycarbonyl group at the 1-position and a carboxylic acid at the 4-position.
- Molecular Formula: C₉H₁₅NO₄.
- Physicochemical Properties: Higher solubility in polar solvents (Log S = -1.6) compared to the nitrile analog.
- Synthesis: Prepared via alkaline hydrolysis of ethyl 4-cyanopiperidine-1-carboxylate using NaOH or Na₂CO₃ .
- Key Differences : The carboxylic acid group introduces acidity (pKa ~4.2), unlike the neutral nitrile group, altering reactivity in nucleophilic reactions.
2.3. 1-Benzyl-4-(dimethylamino)piperidine-4-carbonitrile
- Structure: Substitutes the phenylamino group in the reference compound with a dimethylamino group.
- Molecular Formula : C₁₅H₂₀N₄ (estimated).
- Applications: The dimethylamino group enhances basicity (pKa ~9.5), making it suitable for pH-dependent reactions. Priced at $273 (academic rate), it is marketed alongside L-proline and caffeic acid .
- Key Differences: Increased basicity compared to the phenylamino variant, which may affect binding in biological systems.
2.4. 1-(2-Chloroethyl)piperidine-4-carbonitrile
- Structure : Features a 2-chloroethyl group at the 1-position.
- Molecular Formula : C₈H₁₃ClN₂.
- Physicochemical Properties : Lower molecular weight (172.66 g/mol) and higher electrophilicity due to the chloroethyl group, enabling alkylation reactions .
Research Findings and Contradictions
- Synthetic Utility: While 1-Benzyl-4-(phenylamino)piperidine-4-carbonitrile is marketed for diverse applications , 4-Anilino-1-Boc-piperidine is restricted to forensic and precursor roles .
- Solubility vs. Reactivity : The carboxylic acid derivative () offers better solubility but reduced thermal stability compared to nitrile analogs.
- Structural-Activity Relationships: Substitution at the 4-position (e.g., phenylamino vs. dimethylamino) significantly alters biological activity, as seen in the contrasting applications of these compounds.
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
